2-(2,2-Difluorobenzo[d][1,3]dioxol-5-yl)pyrrolidine

• IUPAC Name: 2-(2,2-difluoro-1,3-benzodioxol-5-yl)pyrrolidine
• InChI: InChI=1S/C11H11F2NO2/c12-11(13)15-9-4-3-7(6-10(9)16-11)8-2-1-5-14-8/h3-4,6,8,14H,1-2,5H2
• InChI Key: AOESAXVPUKOBRA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=CC3=C(C=C2)OC(O3)(F)F
• Molecular Formula: C11H11F2NO2
• Molecular Weight: 227.21 g/mol

Description

2-(2,2-Difluorobenzo[d][1,3]dioxol-5-yl)pyrrolidine is a useful research compound. Its molecular formula is C11H11F2NO2 and its molecular weight is 227.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Medicinal Chemistry Applications : The 2,2-difluorobenzodioxole moiety, related to the chemical structure , has been introduced in medicinal chemistry as a metabolically more stable derivative of the benzodioxole fragment. This stability is crucial for developing new medicinal compounds (Catalani, Paio, & Perugini, 2010).

• Organic Synthesis and Functionalization : The compound's structure is conducive to functionalization, a critical step in organic synthesis. For instance, chlorinated derivatives of similar compounds have been utilized for further functionalization through cross-coupling reactions, indicating a potential pathway for diversifying the chemical structure and properties (Catalani, Paio, & Perugini, 2010).

• Alkylation Reactions : In the context of alkylation, compounds with structural similarities have been used as precursors in reactions catalyzed by ruthenium complexes. This application is significant for synthesizing new compounds and intermediates in pharmaceutical and material sciences (Öznur Doğan Ulu, Gürbüz, & Özdemir, 2017).

• Catalysis and Material Science Applications : The compound’s structure makes it a candidate for use in catalysis and material science. For example, its derivatives have been explored in the synthesis of electrochromic and fluorescent materials, demonstrating the versatility of such compounds in advanced material applications (Coelho et al., 2014).